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Introduction
Intracellular cytokine staining (ICS) is a powerful flow cytometry-based technique used to

identify and quantify cytokine-producing cells at a single-cell level. This method is crucial for

studying cellular immune responses, particularly in the context of vaccine development and

immunotherapy.[1] Stimulation of T cells with specific antigens, such as the influenza A virus

nucleoprotein (NP) derived peptide NP(396-404), allows for the characterization of antigen-

specific T cell function. This application note provides a detailed protocol for performing ICS on

splenocytes following NP(396-404) stimulation, along with representative data and a

description of the underlying signaling pathway.

The NP(396-404) peptide is a well-characterized immunodominant epitope for CD8+ T cells in

the context of the H-2Db MHC class I molecule in C57BL/6 mice. Upon recognition of the

NP(396-404)-MHC complex by the T cell receptor (TCR), a signaling cascade is initiated,

leading to T cell activation, proliferation, and cytokine production. Key pro-inflammatory

cytokines, such as Interferon-gamma (IFN-γ) and Tumor Necrosis Factor-alpha (TNF-α), are

hallmarks of an effective cytotoxic T lymphocyte (CTL) response.
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T Cell Receptor (TCR) Signaling Pathway
The interaction between the T cell receptor (TCR) on a CD8+ T cell and the NP(396-404)

peptide presented by an MHC class I molecule on an antigen-presenting cell (APC) initiates a

complex signaling cascade.[2] This recognition event triggers the phosphorylation of

immunoreceptor tyrosine-based activation motifs (ITAMs) within the CD3 complex by Src-family

kinases like Lck.[3][4] Phosphorylated ITAMs recruit and activate ZAP-70, which in turn

phosphorylates key adaptor proteins, including Linker for Activation of T cells (LAT) and SLP-

76.[3][4] This leads to the formation of a larger signaling complex that activates downstream

pathways, including the PLCγ1, MAPK, and PI3K-AKT pathways.[2] Ultimately, these signaling

events culminate in the activation of transcription factors that drive the expression of cytokine

genes, such as IFN-γ and TNF-α.[4]
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1. Isolate Splenocytes

2. Stimulate with NP(396-404) Peptide
+ Protein Transport Inhibitor (e.g., Brefeldin A)

3. Surface Stain
(e.g., anti-CD8, anti-CD44)

4. Fix and Permeabilize Cells

5. Intracellular Stain
(e.g., anti-IFN-γ, anti-TNF-α)

6. Acquire on Flow Cytometer

7. Analyze Data
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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